Scientific Research Applications
1. Chemical Structure and Biogenetic Scheme
- Chemical Structure : Santalin B, found in red sandalwood (Pterocarpus santalinus), is identified as 6-(4-hydroxy-3-methoxybenzyl) derivative based on spectroscopic evidence. It shares a common biogenetic scheme with santalins and santarubin (Arnone et al., 1975).
2. Potential Depigmentation Agent
- Anti-tyrosinase Activity : Santalin shows promise as a natural tyrosinase inhibitor, potentially useful as a safe depigmentation agent in cosmetics. It inhibits melanogenesis and demonstrates mixed-type reversible inhibition, making it a candidate for treating hyperpigmentation disorders (Hridya et al., 2016).
3. Photovoltaic Cell Applications
- Dye-sensitized Photovoltaic Cells : Santalin has been used to sensitize nano-porous films of TiO2 to the visible spectrum. This application in dye-sensitized solid-state photovoltaic cells shows potential for renewable energy technologies (Tennakone et al., 1998).
4. Histological Stain Applications
- Staining Properties : The chemical structure of santalins A and B, similar to hematein, explains their staining properties. These compounds are useful in histological staining, offering an alternative to conventional dyes (Banerjee & Mukherjee, 1981).
5. Pharmaceutical and Biomedical Research
- Phytochemical and Pharmacological Studies : Pterocarpus santalinus, which contains this compound, shows a wide range of bioactive compounds with applications in antifungal, anti-inflammatory, anticancer, and antiulcer treatments. Its dermatological applications include potential for anti-aging, UV-B protection, and wound healing effects (Kuchekar et al., 2021).
6. Textile Industry
- Natural Dye for Silk Fabrics : Santalin has been explored as a natural reddish-brown dye for silk fabrics, showing potential for sustainable and eco-friendly coloration in the textile industry (Barkaat et al., 2023).
